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Compound of Interest

Compound Name: PAR-4 (1-6) amide (human)

Cat. No.: B10783176 Get Quote

Technical Support Center: PAR-4 (1-6) Amide
Welcome to the technical support center for PAR-4 (1-6) amide. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the proper

handling, storage, and use of PAR-4 (1-6) amide, with a primary focus on preventing its

degradation in solution.

Frequently Asked Questions (FAQs)
Q1: What is PAR-4 (1-6) amide?

A1: PAR-4 (1-6) amide is a synthetic hexapeptide that functions as a selective agonist for the

Protease-Activated Receptor 4 (PAR4). It mimics the N-terminal "tethered ligand" sequence

that is exposed after the receptor is cleaved by proteases like thrombin. The human sequence

is Gly-Tyr-Pro-Gly-Gln-Val-NH2, and the mouse sequence is Gly-Tyr-Pro-Gly-Lys-Phe-NH2.[1]

It is a valuable tool for studying PAR4-mediated signaling pathways in various physiological

processes, including platelet activation and inflammation.[2][3]

Q2: How should I store the lyophilized PAR-4 (1-6) amide powder?

A2: For maximum stability, the lyophilized powder should be stored in a tightly sealed container

with a desiccant at -20°C or -80°C, protected from light.[4][5][6][7][8] Under these conditions,

the peptide is stable for several years. Before opening, allow the vial to warm to room
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temperature in a desiccator to prevent moisture condensation, as many peptides are

hygroscopic.[5][8]

Q3: What is the best way to dissolve PAR-4 (1-6) amide?

A3: The recommended solvent is sterile, nuclease-free water or a sterile, slightly acidic buffer

(pH 5-7).[5][8] First, allow the lyophilized powder to reach room temperature. Then, add the

desired volume of solvent, and gently vortex or sonicate to ensure complete dissolution. For

peptides that are difficult to dissolve, brief warming can also help.

Q4: How should I store the peptide stock solution?

A4: Peptide solutions are significantly less stable than the lyophilized powder.[5] It is critical to

aliquot the stock solution into single-use volumes and store them frozen.[5][6] This practice

prevents degradation caused by repeated freeze-thaw cycles.[6][8]

Q5: For how long is a working solution of PAR-4 (1-6) amide stable?

A5: The stability of PAR-4 (1-6) amide in a working solution is limited. It is strongly

recommended to prepare the working solution fresh on the day of the experiment and discard

any unused portion.[6] Some suppliers advise against storing aqueous solutions for more than

one day. If short-term storage is necessary, keep the solution at 2-8°C for no more than a few

days.

Summary of Storage Conditions
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Form Temperature Duration
Key
Considerations

Lyophilized Powder -20°C to -80°C Years

Store in a dry, dark

place.[4][6][7] Allow

vial to reach room

temperature before

opening.[5][8]

Stock Solution -20°C Up to 1 month[9]

Aliquot to avoid

freeze-thaw cycles.[5]

[6] Use sterile, slightly

acidic buffer (pH 5-7).

[5][8]

-80°C Up to 6 months[9]

Aliquot to avoid

freeze-thaw cycles.[5]

[6] Use sterile, slightly

acidic buffer (pH 5-7).

[5][8]

Working Solution 2-8°C Prepare Fresh

Use on the same day

for best results.

Discard unused

solution.[6]

Troubleshooting Guide
This guide addresses the common issue of reduced or inconsistent peptide activity in

experiments.

Problem: My PAR-4 (1-6) amide solution shows low or no biological activity.

This is often due to peptide degradation or loss. Follow this workflow to identify the potential

cause.
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Start: Inconsistent/
No Peptide Activity

Was the lyophilized
peptide stored correctly?

(-20°C to -80°C, dry, dark)

Was the stock solution
prepared and stored correctly?

(Sterile buffer, aliquoted, frozen)

Yes

Cause: Improper Storage
(Degradation of powder)
Solution: Obtain new vial.

No

Was the working solution
prepared fresh?

Yes

Cause: Peptide Degradation
(Hydrolysis, Oxidation, Freeze-Thaw)

Solution: Prepare fresh stock.

No

Are you using
low-protein-binding labware?

Yes

Cause: Working solution degraded.
Solution: Always prepare fresh.

No

Are other assay components
(cells, reagents) validated?

Yes

Cause: Peptide Loss
(Adsorption to surfaces)

Solution: Use low-bind tubes/plates.

No

Cause: Assay Issue
Solution: Troubleshoot other

experimental variables.

No

Problem Resolved

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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